Cas no 1797172-21-4 (2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide)

• Product Name: 2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
• CAS No: 1797172-21-4
• MF: C₂₅H₂₆N₂O
• MW: 370.486746311188
• CID: 5369811
• Update Time: 2025-11-01

2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• α-Phenyl-N-[(1-phenyl-2-pyrrolidinyl)methyl]benzeneacetamide
• 2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide

• Inchi： 1S/C25H26N2O/c28-25(24(20-11-4-1-5-12-20)21-13-6-2-7-14-21)26-19-23-17-10-18-27(23)22-15-8-3-9-16-22/h1-9,11-16,23-24H,10,17-19H2,(H,26,28)
• InChI Key： FXECEBHREOUJNJ-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=CC=C2)C(NCC2CCCN2C2=CC=CC=C2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.127±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.3±43.0 °C(Predicted)
• pka: 15.02±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide

Introduction to 2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide (CAS No. 1797172-21-4)

2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide, identified by its Chemical Abstracts Service (CAS) number 1797172-21-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes phenyl and pyrrolidinyl moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide consists of a central acetylamide group connected to a phenyl ring and a pyrrolidinyl substituent. The presence of multiple aromatic rings and heterocyclic systems suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. This structural complexity has positioned the compound as an area of interest for researchers seeking novel pharmacophores.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that target specific biological pathways. 2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide has been studied for its potential role in modulating various therapeutic pathways, particularly those involving neurotransmitter receptors and inflammatory responses. The phenylpyrrolidinyl moiety is known to exhibit binding affinity to certain neurotransmitter receptors, making it a valuable scaffold for designing drugs that could alleviate symptoms associated with neurological disorders.

One of the most compelling aspects of 2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide is its structural similarity to known bioactive compounds. This similarity has allowed researchers to leverage existing knowledge about pharmacokinetic and pharmacodynamic properties when designing derivatives or analogs. For instance, studies have shown that modifications to the phenyl ring or the pyrrolidinyl substituent can significantly alter the compound's binding affinity and metabolic stability, providing a versatile platform for drug optimization.

The synthesis of 2,2-diphenyl-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide presents both challenges and opportunities for chemists. The multi-step synthesis involves the formation of amide bonds and the introduction of aromatic rings, which require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry, have made it possible to streamline the synthesis process while maintaining high levels of selectivity.

Recent research has also highlighted the potential of CAS No. 1797172-21-4 in addressing unmet medical needs. For example, studies have demonstrated its ability to interact with certain enzymes involved in inflammation pathways, suggesting its utility in developing anti-inflammatory agents. Additionally, preliminary in vitro studies have shown that this compound exhibits inhibitory activity against specific kinases, which are implicated in various diseases, including cancer.

The pharmacological profile of 2,2-diphenyl-N-[ (1 - phen yl p y r r o l id i n - 2 - y l ) m e t h y l ] a c e t a m i d e is further enhanced by its favorable pharmacokinetic properties. The presence of lipophilic aromatic rings contributes to good membrane permeability, while the acetylamide group enhances solubility in aqueous environments. These properties are crucial for ensuring that the compound reaches its target site effectively and remains active within the biological system.

In conclusion, 179717 21 - 4 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, 179717 21 - 4 is poised to play a pivotal role in the development of next-generation therapeutics. The ongoing exploration of this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in driving innovation in drug discovery.